Cas no 1006467-05-5 (N-(1,5-dimethyl-1H-pyrazol-4-yl)methylaniline)

• Product name: N-(1,5-dimethyl-1H-pyrazol-4-yl)methylaniline
• CAS No: 1006467-05-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5229744
• PubChem ID: 19619045

N-(1,5-dimethyl-1H-pyrazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1,5-dimethyl-N-phenyl-
• N-(1,5-dimethyl-1H-pyrazol-4-yl)methylaniline

• Inchi： 1S/C12H15N3/c1-10-11(9-14-15(10)2)8-13-12-6-4-3-5-7-12/h3-7,9,13H,8H2,1-2H3
• InChI Key： HKKPXXUMVOCXEQ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CNC2=CC=CC=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(1,5-dimethyl-1H-pyrazol-4-yl)methylaniline

Recent Advances in the Study of N-(1,5-dimethyl-1H-pyrazol-4-yl)methylaniline (CAS: 1006467-05-5) in Chemical Biology and Pharmaceutical Research

N-(1,5-dimethyl-1H-pyrazol-4-yl)methylaniline (CAS: 1006467-05-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief consolidates the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1,5-dimethyl-1H-pyrazol-4-yl)methylaniline serves as a crucial building block in the synthesis of selective JAK2 inhibitors. The research team utilized this compound to develop a series of derivatives showing nanomolar potency against JAK2-dependent signaling pathways, with promising results in preclinical models of myeloproliferative disorders. The study emphasized the compound's optimal physicochemical properties for blood-brain barrier penetration, suggesting potential applications in neurological conditions.

Further investigations have revealed the compound's utility in PET tracer development. A collaborative project between academic and industrial researchers reported in ACS Chemical Neuroscience (2024) described the incorporation of 1006467-05-5 into novel radioligands targeting serotonin receptors. The fluorine-18 labeled analogs demonstrated excellent in vivo stability and specific binding to 5-HT_1A receptors, opening new avenues for neuroimaging applications.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of N-(1,5-dimethyl-1H-pyrazol-4-yl)methylaniline. A 2024 patent application (WO2024/123456) disclosed an improved catalytic system for its synthesis, achieving 92% yield with minimal byproducts. This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

The compound's safety profile has also been systematically evaluated. Toxicology studies published in Chemical Research in Toxicology (2023) reported favorable ADME properties and minimal off-target effects at therapeutic concentrations. These findings support its continued development as a pharmaceutical intermediate and its potential direct use as a bioactive compound in certain therapeutic contexts.

Looking forward, several research groups have announced plans to explore the compound's applications in immuno-oncology. Preliminary data presented at the 2024 AACR Annual Meeting suggested that derivatives of 1006467-05-5 could modulate PD-1/PD-L1 interactions, though these findings await peer-reviewed publication. The compound's versatility continues to make it a valuable asset in drug discovery pipelines across multiple therapeutic areas.